6-(Diphenylmethyl)-3-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H14N4S2
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 6-benzhydryl-3-thiophen-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H14N4S2/c1-3-8-14(9-4-1)17(15-10-5-2-6-11-15)19-23-24-18(16-12-7-13-25-16)21-22-20(24)26-19/h1-13,17H
• InChI Key: CGEJNONFBGVXQU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C3=NN4C(=NN=C4S3)C5=CC=CS5

Description

6-(Diphenylmethyl)-3-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure. The compound has shown promising results in scientific research, and its unique properties make it a potential candidate for various applications.

Mechanism of Action

The exact mechanism of action of 6-(Diphenylmethyl)-3-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that the compound acts by inhibiting the activity of certain enzymes and proteins in the body.
Biochemical and physiological effects:
The compound has shown various biochemical and physiological effects in scientific research. In vitro studies have shown that the compound inhibits the growth of cancer cells and bacteria. The compound has also shown anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is relatively easy to synthesize, and its unique properties make it a potential candidate for various applications. However, the compound has some limitations, including its low solubility in water, which makes it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the research of 6-(Diphenylmethyl)-3-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is to study the compound's potential applications in agriculture, as it has shown promising results in the inhibition of plant pathogens. Another potential direction is to study the compound's potential as an anti-inflammatory agent, as it has shown promising results in animal models. Further research is also needed to fully understand the compound's mechanism of action and to optimize its synthesis methods.
In conclusion, 6-(Diphenylmethyl)-3-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has shown potential applications in various fields. Its unique properties make it a potential candidate for various applications, and further research is needed to fully understand its mechanism of action and optimize its synthesis methods.

Synthesis Methods

The synthesis of 6-(Diphenylmethyl)-3-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process. The first step involves the reaction of thiophene-2-carboxylic acid with thiosemicarbazide to form thiadiazole. The second step involves the reaction of the obtained thiadiazole with diphenylmethyl bromide to form the final product.

Scientific Research Applications

The compound has shown potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, the compound has shown promising results in the treatment of various diseases, including cancer and bacterial infections. The compound has also shown potential as an anti-inflammatory agent.